(5-Methylisoxazol-4-yl)methanamine
Overview
Description
(5-Methylisoxazol-4-yl)methanamine (abbreviated as 5-MIOM) is an organic compound with a molecular weight of 122.14 g/mol. It is a colorless solid that is soluble in water and has a melting point of 144.5-145.5 °C. It has been used in a variety of scientific research applications, including drug development, biochemistry, and physiology.
Scientific Research Applications
Neuropharmacology and CNS Disorders
Research into (5-Methylisoxazol-4-yl)methanamine and its analogs has shown potential in addressing central nervous system (CNS) disorders, highlighting their role in neuroprotection and interaction with neurotransmitters. Studies have explored the neuroprotective effects of compounds related to (5-Methylisoxazol-4-yl)methanamine, particularly in the context of kynurenines, which are metabolites of tryptophan and play crucial roles in CNS disorders. Kynurenic acid, a product of this pathway, has been noted for its neuroprotective properties and potential therapeutic applications in neurological disorders due to its influence on various neurotransmitter receptors (Vámos et al., 2009).
Chemical Synthesis and Biological Applications
The synthesis and biological evaluation of (5-Methylisoxazol-4-yl)methanamine derivatives have garnered attention for their potential antioxidant properties. The facile synthesis of isoxazolone derivatives, which share a core structure with (5-Methylisoxazol-4-yl)methanamine, has been demonstrated to be an efficient route for producing compounds with significant biological activities. These compounds have been evaluated for their antioxidant capabilities, suggesting their utility in developing treatments for oxidative stress-related conditions (Laroum et al., 2019).
Mechanism of Action
Mode of Action
Isoxazole derivatives are known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects
Biochemical Pathways
The biochemical pathways affected by (5-Methylisoxazol-4-yl)methanamine are not explicitly mentioned in the available literature. Isoxazole derivatives have been synthesized and tested for in vitro antifungal activities against B. cinerea and R. cerealis , suggesting that they may affect pathways related to fungal growth and development.
Result of Action
As a derivative of isoxazole, it may share some of the biological activities associated with this class of compounds . .
properties
IUPAC Name |
(5-methyl-1,2-oxazol-4-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O/c1-4-5(2-6)3-7-8-4/h3H,2,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRIIZUYEXSYUNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Methylisoxazol-4-yl)methanamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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